2-Pentanone, 4-(methylthio)- (9CI)
2-Pentanone, 4-(methylthio)- (9CI)
4-(Methylthio)-2-pentanone belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 4-(Methylthio)-2-pentanone is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4-(methylthio)-2-pentanone is primarily located in the cytoplasm. 4-(Methylthio)-2-pentanone has a pungent taste.
Brand Name:
Vulcanchem
CAS No.:
143764-28-7
VCID:
VC0120583
InChI:
InChI=1S/C6H12OS/c1-5(7)4-6(2)8-3/h6H,4H2,1-3H3
SMILES:
CC(CC(=O)C)SC
Molecular Formula:
C6H12OS
Molecular Weight:
132.23 g/mol
2-Pentanone, 4-(methylthio)- (9CI)
CAS No.: 143764-28-7
Main Products
VCID: VC0120583
Molecular Formula: C6H12OS
Molecular Weight: 132.23 g/mol
| CAS No. | 143764-28-7 |
|---|---|
| Product Name | 2-Pentanone, 4-(methylthio)- (9CI) |
| Molecular Formula | C6H12OS |
| Molecular Weight | 132.23 g/mol |
| IUPAC Name | 4-methylsulfanylpentan-2-one |
| Standard InChI | InChI=1S/C6H12OS/c1-5(7)4-6(2)8-3/h6H,4H2,1-3H3 |
| Standard InChIKey | PNJBGQMNUMZADU-UHFFFAOYSA-N |
| SMILES | CC(CC(=O)C)SC |
| Canonical SMILES | CC(CC(=O)C)SC |
| Density | 0.973-0.979 |
| Physical Description | Almost colourless liquid; Pungent odou |
| Description | 4-(Methylthio)-2-pentanone belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 4-(Methylthio)-2-pentanone is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4-(methylthio)-2-pentanone is primarily located in the cytoplasm. 4-(Methylthio)-2-pentanone has a pungent taste. |
| Solubility | Slightly soluble Soluble (in ethanol) |
| PubChem Compound | 6428938 |
| Last Modified | Nov 11 2021 |
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